N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide

• IUPAC Name: N-ethyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C20H25N3O4S/c1-3-21-28(25,26)19-15-16(9-10-18(19)27-2)20(24)23-13-11-22(12-14-23)17-7-5-4-6-8-17/h4-10,15,21H,3,11-14H2,1-2H3
• InChI Key: LUSOEDSVKYKORR-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3)OC
• Molecular Formula: C20H25N3O4S
• Molecular Weight: 403.5 g/mol

Description

N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide, also known as EPM-706, is a small molecule drug that has shown potential in the treatment of various types of cancer.

Mechanism of Action

N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide works by inhibiting the activity of a protein called heat shock protein 90 (HSP90), which is involved in the stabilization and function of many other proteins that are important for cancer cell growth and survival. By inhibiting HSP90, this compound disrupts the function of these other proteins, leading to cancer cell death.
Biochemical and Physiological Effects
Studies have shown that this compound has a low toxicity profile and is well-tolerated in animal models. In addition to its anti-cancer effects, this compound has also been found to have anti-inflammatory properties and may have potential in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide in lab experiments is its specificity for HSP90, which allows for targeted inhibition of cancer cell growth. However, one limitation is that it may not be effective in all types of cancer, and further research is needed to determine its efficacy in different cancer types.

Future Directions

Future research on N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide could include studies on its potential use in combination with other cancer therapies, as well as investigations into its use in treating other diseases. Additionally, further research is needed to determine the optimal dosage and treatment schedule for this compound in humans.
In conclusion, this compound has shown promising results in preclinical studies as a potential cancer treatment. Its specificity for HSP90 and low toxicity profile make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential uses in different types of cancer and other diseases.

Synthesis Methods

The synthesis of N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide involves the reaction of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide with 4-phenyl-1-piperazinecarboxylic acid, followed by reduction with palladium on carbon and hydrogen gas. The resulting compound is then treated with trifluoroacetic acid to obtain this compound.

Scientific Research Applications

N-ethyl-2-methoxy-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.